Cas no 62458-82-6 (3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-)
62458-82-6 structure
Product Name:3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-
CAS No:62458-82-6
MF:C13H11ClN2O
MW:246.69224190712
CID:444038
PubChem ID:11107655
Update Time:2025-04-19
3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-
- N-benzyl-4-chloropyridine-3-carboxamide
- AKOS019796963
- DTXSID20455497
- N-Benzyl-4-chloronicotinamide
- 62458-82-6
-
- Inchi: 1S/C13H11ClN2O/c14-12-6-7-15-9-11(12)13(17)16-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,16,17)
- InChI Key: SBZSSAZNHNRFJS-UHFFFAOYSA-N
- SMILES: ClC1C=CN=CC=1C(NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 246.05613
- Monoisotopic Mass: 246.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
62458-82-6 (3-Pyridinecarboxamide, 4-chloro-N-(phenylmethyl)-) Related Products
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